2-(4-Methylpyrimidin-2-yl)propan-1-amine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 2-(4-methylpyrimidin-2-yl)propan-1-amine
• InChI: InChI=1S/C8H13N3/c1-6(5-9)8-10-4-3-7(2)11-8/h3-4,6H,5,9H2,1-2H3
• InChI Key: FIDHILAVKUMZCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)C(C)CN

Description

2-(4-Methylpyrimidin-2-yl)propan-1-amine (CAS: 1232432-61-9) is a pyrimidine derivative with a propan-1-amine substituent at the 2-position of the pyrimidine ring and a methyl group at the 4-position. Its molecular formula is C${10}$H${16}$N$_2$, and it is structurally characterized by a planar pyrimidine ring system, which facilitates interactions with biological targets such as enzymes or receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methylpyrimidin-2-yl)propan-1-amine typically involves the reaction of 4-methylpyrimidine with appropriate amine precursors. One common method involves the use of tert-butyl [2-(4-methylpyrimidin-2-yl)propan-2-yl]carbamate as an intermediate. This intermediate is then treated with concentrated hydrochloric acid in methanol to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach would likely involve large-scale synthesis using similar reaction conditions as those used in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-Methylpyrimidin-2-yl)propan-1-amine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives depending on the substituent introduced.

Scientific Research Applications

Scientific Research Applications

Antimicrobial Activity
Compounds with structures similar to 2-(4-Methylpyrimidin-2-yl)propan-1-amine exhibit antibacterial and antifungal properties.

• Antibacterial Activity: Research indicates that certain pyrimidine derivatives have shown Minimum Inhibitory Concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against bacteria such as Staphylococcus aureus and Escherichia coli.
• Antifungal Activity: Pyrimidine derivatives have been effective against Candida albicans and other fungal strains, with MIC values indicating moderate to strong activity.

Table 1: Antibacterial Activity of Related Compounds

Compound	MIC (mg/mL)	Target Bacteria
Compound A	0.0039	S. aureus
Compound B	0.025	E. coli
Compound C	0.010	Pseudomonas aeruginosa

Table 2: Antifungal Activity of Related Compounds

Compound	MIC (µM)	Target Fungi
Compound X	16.69	C. albicans
Compound Y	56.74	Fusarium oxysporum

Anticancer Properties
Emerging studies suggest that 2-(4-Methylpyrimidin-2-yl)propan-1-amine and its analogs may possess anticancer properties by inhibiting specific kinases involved in cancer proliferation, such as c-FMS and PDGFR. The inhibition of these pathways indicates potential therapeutic applications in oncology.

• Case Study: Inhibition of Cancer Cell Proliferation A recent study highlighted the effectiveness of a related compound in reducing the proliferation of cancer cells in vitro by targeting the c-KIT pathway. The results indicated a significant reduction in cell viability at concentrations as low as 5 µM.

Pyrimidine Derivatives as ANO1 Inhibitors

2,4-Diaminopyrimidines are designed as novel Anoctamin 1 (ANO1) inhibitors . Pyrimidine is a privileged scaffold in many synthetic compounds exhibiting diverse pharmacological activities and is used for therapeutic applications in a broad spectrum of human diseases .

• ANO1 is amplified in various types of human malignant tumors, such as head and neck, parathyroid, and gastrointestinal stromal tumors, as well as in breast, lung, and prostate cancers .
• Researchers have prepared a small set of pyrimidine libraries based on the structure of hit compounds to identify inhibitors of ANO1 .
• Hit compounds containing the 2,4-disubstituted-6-methylpyrimidine scaffold have moderate inhibitory activity on ANO1 .
• Further structural variation of 2,4-disubstituted pyrimidines is constructed via a two-step approach with alkyl amines and p-substituted anilines .

Research on Heterocyclic Amines

Studies have shown that creatine and/or creatinine are important precursors of carcinogenic heterocyclic amines (HCAs) .

Lactoperoxidase and Heterocyclic Amines

Lactoperoxidase (LPO) is associated with breast cancer etiology and can activate heterocyclic amines in breast tissue .

• Three important heterocyclic amines, 2-amino-3-methylimidazo[4,5-f]quinoline (IQ), 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx), and 2-amino-1-methy-6-phenylimidazo[4,5-b]-pyridine (PhIP), have carcinogenic activity .
• These compounds bind in the distal heme cavity of LPO without replacing the water molecule required for oxidation, suggesting they act as LPO substrates .
• Activated compounds may bind with DNA in breast tissues, forming DNA adducts and potentially leading to breast cancer initiation .

Mechanism of Action

The mechanism of action of 2-(4-Methylpyrimidin-2-yl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrimidine ring structure allows it to participate in hydrogen bonding and other interactions that can modulate the activity of these targets. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following table summarizes key structural analogs, their substituents, and molecular properties:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Biological Activity/Application	Source
2-(4-Methylpyrimidin-2-yl)propan-1-amine	C${10}$H${16}$N$_2$	4-Me-pyrimidine, propan-1-amine	164.25 g/mol	Kinase inhibition (inferred)
2-(3-(Trifluoromethyl)phenyl)propan-1-amine (16c)	C${10}$H${12}$F$_3$N	3-CF$_3$-phenyl, propan-1-amine	204.09 g/mol	Ca$_V$1.3 calcium channel inhibition
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	C${10}$H${16}$N$_4$	4-Me-pyrimidine, 6-piperidinyl	192.26 g/mol	Antimicrobial activity (broad-spectrum)
2-[5-Fluoro-1H-indol-3-yl]propan-1-amine	C${11}$H${13}$FN$_2$	5-F-indole, propan-1-amine	192.23 g/mol	NEK2 kinase inhibition (predicted)

Key Observations :

• Electron-Withdrawing Groups : The trifluoromethyl group in 16c enhances lipophilicity and bioactivity compared to the methyl group in the target compound, as seen in its higher molecular weight and calcium channel inhibition .
• Aromatic vs. Heterocyclic Cores : The indole-based analog (2-[5-Fluoro-1H-indol-3-yl]propan-1-amine ) shows distinct binding affinities due to its planar aromatic system, highlighting the importance of core structure in kinase targeting .

Physical and Computational Properties

• Solubility : The piperidinyl analog () shows improved aqueous solubility compared to the target compound due to increased hydrogen-bonding capacity .
• Crystallography : Crystal structures of analogs (e.g., 4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine ) were resolved using SHELXL, revealing planar pyrimidine rings and intermolecular hydrogen bonds stabilizing the lattice .
• Computational Modeling : Density-functional theory (DFT) methods () and molecular docking () are critical for predicting binding modes and optimizing substituent effects .

Biological Activity

2-(4-Methylpyrimidin-2-yl)propan-1-amine is a chemical compound that has garnered attention in medicinal chemistry due to its potential biological activities. Characterized by a propan-1-amine backbone attached to a 4-methylpyrimidine moiety, its unique structure contributes to various biological interactions. This article reviews the compound's biological activity, focusing on its antimicrobial, anti-inflammatory, and potential anticancer properties.

The molecular formula of 2-(4-Methylpyrimidin-2-yl)propan-1-amine is $C_8H_{12}N_2$, with a molecular weight of approximately 165.24 g/mol. Its structure allows for specific interactions with biological targets, making it a candidate for further research in pharmacology.

1. Antimicrobial Activity

Research indicates that 2-(4-Methylpyrimidin-2-yl)propan-1-amine exhibits significant antimicrobial properties. Studies have demonstrated its effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
S. aureus	4–16 μg/mL
E. coli	8–32 μg/mL
MRSA	8–32 μg/mL
Bacillus subtilis	8–32 μg/mL

The compound's mechanism of action involves compromising the structural integrity of bacterial cell membranes, leading to cell lysis and death . Additionally, it has shown potential in dispersing established bacterial biofilms, which is crucial in treating chronic infections .

2. Anti-inflammatory Activity

In vitro studies have suggested that 2-(4-Methylpyrimidin-2-yl)propan-1-amine may inhibit inflammatory mediators such as prostaglandin E2 and inducible nitric oxide synthase (iNOS). These interactions indicate its potential utility in treating inflammatory diseases. For instance, the compound has been shown to reduce inflammation in murine models, suggesting its effectiveness in vivo .

3. Anticancer Potential

Preliminary studies exploring the anticancer properties of this compound indicate promising results. It has been tested against various cancer cell lines, showing cytotoxic effects and the ability to inhibit tumor growth. The structure–activity relationship (SAR) studies suggest that modifications in the pyrimidine ring can enhance its efficacy against specific cancer types .

Case Studies

A notable case study involved the synthesis and evaluation of derivatives based on the core structure of 2-(4-Methylpyrimidin-2-yl)propan-1-amine. These derivatives were assessed for their antibacterial and anticancer activities, revealing that certain modifications led to improved potency against resistant strains of bacteria and enhanced cytotoxicity against cancer cells .

Q & A

Q. What are the common synthetic routes for 2-(4-Methylpyrimidin-2-yl)propan-1-amine?

The compound can be synthesized via condensation reactions. For example, pyrimidine derivatives are often prepared by reacting ketones with substituted aldehydes in ethanol under basic conditions (e.g., sodium hydroxide) at elevated temperatures (~200°C), followed by cyclization with guanidine nitrate in the presence of lithium hydroxide . Similar methodologies for related amines involve refluxing intermediates with reagents like guanidine nitrate to yield the target pyrimidin-2-amine derivatives .

Q. Which analytical techniques are critical for structural confirmation?

Key techniques include:

• NMR and Mass Spectrometry : For verifying molecular structure and functional groups (e.g., ¹H/¹³C NMR, ESI-MS) .
• X-ray Crystallography : Employing programs like SHELXL for refinement of crystal structures, particularly for resolving bond lengths and angles .
• Melting Point Analysis : Used to assess purity and consistency with literature data .

Advanced Research Questions

Q. How can structural modifications enhance biological activity in pyrimidine derivatives?

Structure-activity relationship (SAR) studies suggest that substitutions on the pyrimidine ring (e.g., methyl, trifluoromethyl, or aryl groups) significantly influence antimicrobial and pharmacological properties. For instance, trifluoromethyl groups enhance lipophilicity and metabolic stability, while methyl groups may optimize steric interactions with biological targets . Systematic synthesis of analogs followed by in vitro microbiological assays (e.g., MIC determinations) is recommended .

Q. What challenges arise in crystallographic refinement of pyrimidine derivatives, and how are they resolved?

Challenges include twinning, disorder, and weak diffraction data. Using SHELX software (e.g., SHELXL for refinement and SHELXD for phase determination) allows robust handling of high-resolution data and twinned crystals. Manual adjustment of hydrogen bonding parameters and thermal displacement factors may be required .

Q. How do computational methods aid in predicting reactivity and binding affinity?

Molecular docking studies (e.g., using AutoDock or Schrödinger Suite) leverage SMILES notations and InChI keys to model interactions with biological targets like enzymes or receptors. Density Functional Theory (DFT) calculations can predict electronic properties and reactive sites . For example, studies on related compounds have correlated pyrimidine ring electron density with antibacterial efficacy .

Q. How should researchers address contradictions in spectral or crystallographic data?

• Cross-Validation : Compare NMR/MS data with synthetic intermediates to confirm reaction pathways .
• Data Re-refinement : Re-examine crystallographic parameters (e.g., occupancy, thermal factors) using updated SHELX versions to resolve discrepancies .
• Collaborative Analysis : Engage multi-disciplinary teams to reconcile structural predictions (e.g., computational models) with experimental results .

Methodological Tables

Q. Table 1. Key Reaction Parameters for Synthesis

Parameter	Typical Conditions	Reference
Solvent	Ethanol
Temperature	200°C (condensation), reflux (cyclization)
Catalysts	NaOH, LiOH
Reaction Time	1–4 hours

Q. Table 2. Crystallographic Refinement Metrics

Parameter	SHELXL Workflow	Reference
Data Collection	High-resolution X-ray diffraction
Refinement	Full-matrix least-squares on F²
R-factor	<0.05 for high-quality data
Handling Twinning	TWIN/BASF commands in SHELX

Key Citations

• Synthesis & SAR :
• Crystallography :
• Computational Modeling :